Cas no 35776-95-5 (4-(4-Methylbenzoyl)benzonitrile)

• Product Name: 4-(4-Methylbenzoyl)benzonitrile
• CAS No: 35776-95-5
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 1472396
• PubChem ID: 816842
• Update Time: 2025-04-20

4-(4-Methylbenzoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(4-methylbenzoyl)-
• BS-28230
• 35776-95-5
• TZLPNFGBHSHCDP-UHFFFAOYSA-N
• 4-(4-methylbenzoyl)benzonitrile
• 4-(4-Methyl-benzoyl)-benzonitrile
• CS-0205597
• AB-131/42301088
• SCHEMBL507820
• 4-(4-Methylbenzoyl)benzonitrile

• Inchi： 1S/C15H11NO/c1-11-2-6-13(7-3-11)15(17)14-8-4-12(10-16)5-9-14/h2-9H,1H3
• InChI Key： TZLPNFGBHSHCDP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 221.08413
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86